Cas no 1806884-20-7 (5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid
• CAS No: 1806884-20-7
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896390
• Update Time: 2025-05-21

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-5-3(6(9)10)2-11-7(12(15)16)4(5)8(13)14/h2,6H,1H3,(H,13,14)
• InChI Key： UVHIBBAHGWRNTC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid (CAS No. 1806884-20-7)

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid (CAS No. 1806884-20-7) is a specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a methoxy group, and a nitro substitution, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The structural complexity of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid makes it a valuable intermediate in medicinal chemistry. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or other conjugates. This adaptability is crucial for developing small-molecule inhibitors targeting enzymes or receptors, a hot topic in oncology and anti-inflammatory drug development. Recent publications highlight the growing demand for fluorinated pyridine derivatives, as fluorine incorporation often enhances metabolic stability and bioavailability—key considerations in modern pharmaceutical design.

From an agrochemical perspective, the difluoromethyl and nitropyridine motifs in this compound are structurally similar to active ingredients in commercial fungicides and herbicides. With the global push toward eco-friendly pesticides, researchers are exploring whether derivatives of this molecule could offer improved selectivity or lower environmental persistence. Computational studies suggest its scaffold may interact with fungal CYP51 enzymes, a target of interest for combating crop diseases resistant to existing treatments.

Synthetic accessibility is another advantage of CAS No. 1806884-20-7. Modern flow chemistry techniques and catalytic fluorination methods have made its production more efficient, addressing industry needs for scalable fine chemical synthesis. Analytical data (HPLC purity >98%, confirmed by NMR and HRMS) indicate high batch-to-batch consistency, critical for preclinical studies. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the compound’s stability, as the nitro group may be sensitive to prolonged light exposure.

Environmental and safety profiles of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylic acid comply with standard laboratory handling protocols. While not classified as hazardous under GHS criteria, proper PPE (gloves, goggles) is advised during manipulation. Its biodegradability and non-persistent characteristics in aquatic systems have been preliminarily assessed, reflecting the chemical industry’s focus on green chemistry principles.

In summary, 1806884-20-7 represents a multifaceted compound bridging medicinal chemistry and agrochemical innovation. Its structural features align with cutting-edge research in fluorinated bioactive molecules and sustainable crop solutions, making it a compelling subject for academic and industrial R&D teams. Future studies may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a precursor for metal-organic frameworks (MOFs) with catalytic applications.